3,3-dibutyl-1-cyclohexylurea
Description
3,3-dibutyl-1-cyclohexylurea (DBCU) is a derivative of urea. It has the molecular formula C15H30N2O and a molecular weight of 254.41 . It has gained extensive attention in various fields, including material sciences, organic chemistry, and medicinal chemistry.
Chemical Reactions Analysis
DBCU has been studied for its inhibiting behavior against corrosion and microbiological corrosion on carbon steels in highly salted environments . The findings indicated that inhibitor adsorption is the main source of the inhibition procedure .Scientific Research Applications
Chemistry and Coordination Properties
3,3-Dibutyl-1-cyclohexylurea, though not directly mentioned, falls into a broader category of compounds known for their unique chemistry and coordination properties. Similar compounds, such as 1-(acyl/aroyl)-3-(substituted) thioureas, demonstrate extensive applications as ligands in coordination chemistry. These compounds are known for their ability to influence intra- and intermolecular hydrogen-bonding interactions, significantly affecting their coordination properties with transition metals. This characteristic suggests potential applications in creating novel metal complexes with specific properties for catalysis or material science applications (Saeed, Flörke, & Erben, 2014).
Environmental and Ecological Research
Another application of related compounds, albeit indirectly connected to 3,3-dibutyl-1-cyclohexylurea, is in environmental and ecological research. Studies such as those on riparian livestock exclosure research critique and provide recommendations for enhancing scientific understanding of ecosystem susceptibility and recovery in response to livestock impacts. This demonstrates the importance of chemical compounds in understanding environmental processes and their potential applications in environmental management and conservation (Sarr, 2002).
Drug and Biomaterial Development
Compounds with structures or functionalities similar to 3,3-dibutyl-1-cyclohexylurea are being explored for their utility in drug development and as biomaterials. For example, cyclotides, which are plant-derived peptides, have been studied for their unique structural properties, including stability and biological activities. These properties make cyclotides and similar compounds promising templates for drug design, potentially leading to novel therapeutics for various diseases. The focus on enhancing biocompatibility and biofunctionality through surface modifications and the design of delivery systems showcases the intersection of organic chemistry and biomedical engineering in developing next-generation biomaterials (Craik, Swedberg, Mylne, & Cemazar, 2012).
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dibutyl-1-cyclohexylurea can be achieved through a multi-step reaction pathway starting from readily available starting materials.", "Starting Materials": [ "Cyclohexylamine", "Butylamine", "Carbon dioxide", "Sodium hydroxide", "Butyl isocyanate" ], "Reaction": [ "Step 1: Cyclohexylamine and butylamine are reacted with carbon dioxide in the presence of sodium hydroxide to form cyclohexylurea and butylurea.", "Step 2: Butyl isocyanate is added to the reaction mixture from step 1 to form 3-butyl-1-cyclohexylurea.", "Step 3: The reaction mixture from step 2 is further reacted with butylamine to form 3,3-dibutyl-1-cyclohexylurea." ] } | |
CAS RN |
57883-86-0 |
Product Name |
3,3-dibutyl-1-cyclohexylurea |
Molecular Formula |
C15H30N2O |
Molecular Weight |
254.4 |
Purity |
95 |
Origin of Product |
United States |
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